(5,7-Dimethyladamantane-1,3-diyl)dimethanol

• Molecular Formula: C14H24O2
• Molecular Weight: 224.34 g/mol
• IUPAC Name: [3-(hydroxymethyl)-5,7-dimethyl-1-adamantyl]methanol
• InChI: InChI=1S/C14H24O2/c1-11-3-12(2)6-13(4-11,9-15)8-14(5-11,7-12)10-16/h15-16H,3-10H2,1-2H3
• InChI Key: QTEXCNQLVLUGAN-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CC(C1)(CC(C2)(C3)CO)CO)C

Description

(5,7-Dimethyladamantane-1,3-diyl)dimethanol is a useful research compound. Its molecular formula is C14H24O2 and its molecular weight is 224.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Six grams of lithium-aluminum hydride (0.158 mole) was stirred with 200 ml of absolute ether and to this was added dropwise 24.15 g (0.078 mole) of diethyl 1,3-dimethyladamantane-5,7-dicarboxylate in 50 ml of absolute ether at a rate such as to maintain gentle refluxing of the solvent. Refluxing was continued for two hours. Then the excess LiAlH4 was decomposed with moist AcOEt. The reaction mixture was acidified with 20% H2SO4 which gave, by crystallization, 15.3 g of 1,3-dimethyl-5,7-bis (hydroxymethyl)-adamantane (IIb) which was collected by filtration. Another 1.8 g crop was obtained from the filtrate after separating the water phase and evaporating the organic layer. Yield was 17.1 g (97%). MP was 158°-161° C. Recrystallization from ethyl acetate afforded a product MP 160°-162° C.